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Compound of Interest

Compound Name: A-412997 dihydrochloride

Cat. No.: B583395 Get Quote

This document provides immediate safety and logistical guidance for the proper disposal of A-
412997 dihydrochloride, a selective dopamine D4 receptor agonist. The following procedures

are designed for researchers, scientists, and drug development professionals to ensure safe

handling and disposal in a laboratory setting. Note that a specific Safety Data Sheet (SDS) for

A-412997 dihydrochloride was not located; therefore, these procedures are based on general

best practices for the disposal of potent, water-soluble, solid chemical waste and information

available for similar hydrochloride salts.

Physical and Chemical Properties
A summary of the known quantitative data for A-412997 dihydrochloride is presented below.

This information is crucial for understanding the substance's behavior and for making informed

decisions on its handling and disposal.
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Property Value Source

Molecular Weight 382.33 g/mol R&D Systems

Formula C₁₉H₂₃N₃O·2HCl R&D Systems

Solubility in Water Soluble up to 100 mM R&D Systems

Solubility in DMSO Soluble up to 50 mM R&D Systems

Purity ≥98% R&D Systems

CAS Number 1347744-96-0 R&D Systems

Disposal Protocol for A-412997 Dihydrochloride
The following step-by-step protocol outlines the recommended procedure for the disposal of A-
412997 dihydrochloride. This protocol is designed to minimize exposure and ensure

compliance with general hazardous waste regulations.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

[1][2]

If handling large quantities or if there is a risk of aerosolization, a respirator may be

necessary.

2. Waste Classification and Segregation:

A-412997 dihydrochloride should be treated as hazardous chemical waste.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

3. Preparing for Disposal:

Solid Waste:
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Collect any solid A-412997 dihydrochloride waste, including contaminated items like

weigh boats, spatulas, and paper towels, in a clearly labeled, sealable, and chemically

resistant container.

The container should be labeled as "Hazardous Waste" and include the full chemical

name: "A-412997 dihydrochloride".

Liquid Waste (Aqueous Solutions):

Due to its high water solubility, aqueous solutions of A-412997 dihydrochloride should

not be disposed of down the drain.

Collect all aqueous waste containing this compound in a sealed, leak-proof, and clearly

labeled container.

The label should indicate "Hazardous Waste," the chemical name, and the approximate

concentration.

4. Storage Pending Disposal:

Store the sealed waste container in a designated satellite accumulation area for hazardous

waste.

This area should be secure, well-ventilated, and away from incompatible materials.

5. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS office or a

licensed hazardous waste disposal contractor.[3][4]

All hazardous drug waste disposal should be arranged through an outside vendor for

incineration.[3]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of A-412997
dihydrochloride.
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Start: Disposal of A-412997 Dihydrochloride

Step 1: Wear Appropriate PPE
(Lab coat, goggles, gloves)

Step 2: Classify as
Hazardous Chemical Waste

Step 3: Segregate Waste

Solid Waste
(e.g., powder, contaminated items)

If Solid

Liquid Waste
(e.g., aqueous solutions)

If Liquid

Step 4a: Collect in a Labeled,
Sealable Container

Step 4b: Collect in a Labeled,
Leak-Proof Container

Step 5: Store in Designated
Hazardous Waste Area

Step 6: Arrange for Professional Disposal
(via EHS or licensed contractor)

End: Proper Disposal Complete

Click to download full resolution via product page

A-412997 Dihydrochloride Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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